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Compound of Interest

Compound Name: Metepa

Cat. No.: B008393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Metepa, a potent organophosphorus compound, is recognized for its significant biological

activity, primarily as a chemosterilant and its role as a crosslinking agent. This technical guide

provides a comprehensive overview of the chemical structure of Metepa, its physicochemical

properties, and its established biological mechanisms of action. Detailed experimental

protocols for its synthesis and toxicological evaluation are presented, alongside a discussion of

its impact on cellular pathways. This document is intended to serve as a foundational resource

for researchers in toxicology, insect control, and materials science.

Chemical Identity and Structure
Metepa, also known as tris(2-methyl-1-aziridinyl)phosphine oxide, is a well-characterized

aziridinyl compound. Its unique structure, featuring three reactive aziridine rings attached to a

central phosphorus oxide core, is fundamental to its chemical reactivity and biological effects.

The key identifiers and structural details of Metepa are summarized below:
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Identifier Value

Preferred IUPAC Name 1,1′,1″-Phosphoryltris(2-methylaziridine)[1]

Systematic IUPAC Name
1-[Bis(2-methyl-1-aziridinyl)phosphoryl]-2-

methylaziridine[1]

CAS Number 57-39-6[1]

Chemical Formula C₉H₁₈N₃OP[1]

Molecular Weight 215.237 g/mol [1]

SMILES Notation CC1CN1P(=O)(N2CC2C)N3CC3C[1]

InChI Key AVUYXHYHTTVPRX-UHFFFAOYSA-N[1]

Physicochemical Properties
Metepa is typically a colorless to amber liquid with an amine-like odor.[1][2] It is miscible with

water and many organic solvents.[2] A summary of its key physicochemical properties is

provided in the table below.

Property Value Source(s)

Appearance
Colorless to amber, viscous

liquid
[1][2]

Boiling Point 90-92 °C at 0.15-0.3 mmHg [1]

Melting Point < 25 °C [2]

Density 1.27 g/cm³ [2]

Solubility
Miscible with water and

organic solvents
[2]

Flash Point 142.3 °C [2]

Refractive Index n20/D 1.579 (lit.) [2]

Biological Activity and Mechanism of Action
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Metepa is a potent biological agent, primarily functioning as an alkylating agent. This reactivity

is the basis for its use as a chemosterilant and is also responsible for its carcinogenic

properties.

Chemosterilant Activity
Metepa is an effective chemosterilant for a variety of insect species. Its mechanism of action

involves the alkylation of genetic material in reproductive cells, leading to chromosomal

damage and mutations that prevent the production of viable offspring.[3] The aziridinyl groups

are highly reactive and can form covalent bonds with nucleophilic sites on DNA, particularly the

N7 position of guanine. This can lead to cross-linking of DNA strands, which inhibits DNA

replication and transcription, ultimately inducing sterility.[4]

Carcinogenic and Teratogenic Effects
The same alkylating properties that make Metepa an effective chemosterilant also contribute to

its carcinogenicity and teratogenicity.[1][5][6] By damaging DNA, Metepa can induce mutations

in somatic cells that may lead to the development of cancer.[1] It has been shown to cause

tumors in rats.

The proposed mechanism of Metepa's action as an alkylating agent is depicted in the following

diagram:
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Metepa
(Tris(2-methyl-1-aziridinyl)phosphine oxide)

Alkylation of DNA
(Covalent bonding to guanine bases)

Aziridinyl groups
react with DNA

DNA in Cell
(e.g., reproductive or somatic cells)

DNA Cross-linking
(Intra- or inter-strand)

Inhibition of DNA
Replication & Transcription

Chemosterilization
(in reproductive cells)

Carcinogenesis
(in somatic cells)
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Reactants

Reaction Process

Purification

2-Methylaziridine
(Propylenimine)

1. Emulsify reactants in
 an aqueous/organic medium

Phosphorus Oxychloride
(POCl₃)

3. Add POCl₃ solution
while maintaining alkalinity

Alkali Solution
(e.g., NaOH) Water-immiscible Solvent

2. Cool emulsion to
-5 to -15 °C

4. Stir and allow to
react to completion

5. Separate organic layer

6. Wash with water

7. Remove solvent
under reduced pressure

8. Purify by
vacuum distillation

Metepa Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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